N~2~-acetyl-N~1~-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}glycinamide

• IUPAC Name: 2-acetamido-N-[[2-(2-methoxyphenoxy)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C17H19N3O4/c1-12(21)19-11-16(22)20-10-13-6-5-9-18-17(13)24-15-8-4-3-7-14(15)23-2/h3-9H,10-11H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: MFYNHAYZOSMGOV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(=O)NCC1=C(N=CC=C1)OC2=CC=CC=C2OC
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

N~2~-acetyl-N~1~-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}glycinamide, commonly known as MAG-NIFI, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of NMDA receptor antagonists, which are known to play a crucial role in the regulation of synaptic plasticity and memory formation.

Scientific Research Applications

MAG-NIFI has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its role in the regulation of synaptic plasticity and memory formation. MAG-NIFI has been shown to enhance long-term potentiation (LTP), which is a process that underlies learning and memory. Additionally, MAG-NIFI has been shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

MAG-NIFI acts as an NMDA receptor antagonist, which means that it blocks the activity of NMDA receptors. NMDA receptors are known to play a crucial role in the regulation of synaptic plasticity and memory formation. By blocking NMDA receptors, MAG-NIFI enhances the activity of other neurotransmitter systems that are involved in memory formation.
Biochemical and Physiological Effects:
MAG-NIFI has been shown to enhance long-term potentiation (LTP), which is a process that underlies learning and memory. Additionally, MAG-NIFI has been shown to improve cognitive function in animal models of Alzheimer's disease. MAG-NIFI has also been shown to reduce the levels of amyloid beta, which is a protein that is associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of MAG-NIFI is its specificity for NMDA receptors. This allows researchers to study the role of NMDA receptors in memory formation and other cognitive processes. Additionally, MAG-NIFI has been shown to have a low toxicity profile, which makes it suitable for use in animal studies. However, one of the limitations of MAG-NIFI is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on MAG-NIFI. One area of interest is its potential applications in the treatment of Alzheimer's disease. MAG-NIFI has been shown to improve cognitive function in animal models of Alzheimer's disease, and further research is needed to determine its potential as a therapeutic agent. Additionally, MAG-NIFI may have applications in the treatment of other neurological disorders that are characterized by impaired memory and cognitive function. Finally, further research is needed to optimize the synthesis method of MAG-NIFI to achieve even higher yield and purity of the compound.

Synthesis Methods

The synthesis of MAG-NIFI involves the reaction of N-acetylglycine with 2-(2-methoxyphenoxy)-3-pyridinylmethyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then acetylated to obtain MAG-NIFI. The synthesis method has been optimized to achieve high yield and purity of the compound.